Cas no 2549009-95-0 (1-methyl-6-(pyridin-2-yl)-1H-indazole hydrochloride)

• Product Name: 1-methyl-6-(pyridin-2-yl)-1H-indazole hydrochloride
• CAS No: 2549009-95-0
• MF: C₁₃H₁₂ClN₃
• MW: 245.707481384277
• CID: 5360061
• Update Time: 2025-05-21

1-methyl-6-(pyridin-2-yl)-1H-indazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 1-methyl-6-(2-pyridinyl)-, hydrochloride (1:1)
• 1-methyl-6-(pyridin-2-yl)-1H-indazole hydrochloride

• Inchi： 1S/C13H11N3.ClH/c1-16-13-8-10(5-6-11(13)9-15-16)12-4-2-3-7-14-12;/h2-9H,1H3;1H
• InChI Key： FNLGWKKMEHACNZ-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC(C3=NC=CC=C3)=C2)C=N1.[H]Cl

Additional information on 1-methyl-6-(pyridin-2-yl)-1H-indazole hydrochloride

Comprehensive Overview of 1-methyl-6-(pyridin-2-yl)-1H-indazole hydrochloride (CAS No. 2549009-95-0)

1-methyl-6-(pyridin-2-yl)-1H-indazole hydrochloride (CAS No. 2549009-95-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its indazole core fused with a pyridine ring, exhibits unique properties that make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely studied for their role in modulating cellular signaling pathways.

The molecular structure of 1-methyl-6-(pyridin-2-yl)-1H-indazole hydrochloride features a methyl group at the 1-position of the indazole ring and a pyridin-2-yl substituent at the 6-position. This configuration contributes to its stability and bioavailability, which are critical factors in drug development. The hydrochloride salt form enhances its solubility, making it more suitable for formulation in aqueous systems. These attributes align with current trends in small molecule drug discovery, where solubility and pharmacokinetics are key considerations.

In recent years, the demand for heterocyclic compounds like 1-methyl-6-(pyridin-2-yl)-1H-indazole hydrochloride has surged due to their versatility in medicinal chemistry. A growing body of literature explores their potential in targeting protein-protein interactions and enzyme inhibition, which are hot topics in cancer research and neurodegenerative diseases. This compound’s mechanism of action is often compared to other indazole derivatives, which are known for their efficacy in modulating biological pathways.

From a synthetic perspective, 1-methyl-6-(pyridin-2-yl)-1H-indazole hydrochloride is typically prepared through multi-step organic reactions, including cross-coupling and cyclization techniques. These methods are frequently discussed in academic forums and patent filings, reflecting the compound’s relevance in process chemistry. Researchers are also investigating greener synthetic routes to align with the increasing focus on sustainable chemistry and green synthesis.

The compound’s physicochemical properties, such as its melting point, solubility profile, and stability under various conditions, are well-documented in technical datasheets. These details are crucial for formulators and analytical chemists working on preclinical studies or drug delivery systems. Additionally, its compatibility with common excipients makes it a viable option for oral formulations, a highly searched topic in pharmaceutical development.

One of the most frequently asked questions about 1-methyl-6-(pyridin-2-yl)-1H-indazole hydrochloride revolves around its biological activity and toxicity profile. While preliminary studies suggest low cytotoxicity in certain cell lines, comprehensive in vitro and in vivo evaluations are ongoing. This aligns with the broader industry shift toward predictive toxicology and high-throughput screening, which are dominant themes in modern drug discovery.

Another area of interest is the compound’s potential in combination therapies, particularly with other small molecule inhibitors. Synergistic effects are a major focus in oncology, where multi-targeted approaches are gaining traction. This trend is reflected in the growing number of publications and patents exploring 1-methyl-6-(pyridin-2-yl)-1H-indazole hydrochloride as part of broader therapeutic strategies.

In summary, 1-methyl-6-(pyridin-2-yl)-1H-indazole hydrochloride (CAS No. 2549009-95-0) represents a compelling subject of study in both academic and industrial settings. Its structural features, synthetic accessibility, and potential applications in drug discovery make it a valuable addition to the toolkit of medicinal chemists. As research progresses, this compound may well emerge as a key player in addressing unmet medical needs, particularly in areas like precision medicine and targeted therapy.